Spergulagenic acid

• CAS RN: 18671-48-2
• Molecular Formula: C30H46O5
• Molecular Weight: 486.7 g/mol
• IUPAC Name: (2S,4aR,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-hydroxy-2,6a,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2,4a-dicarboxylic acid
• InChI: InChI=1S/C30H46O5/c1-25(2)20-9-12-29(6)21(27(20,4)11-10-22(25)31)8-7-18-19-17-26(3,23(32)33)13-15-30(19,24(34)35)16-14-28(18,29)5/h7,19-22,31H,8-17H2,1-6H3,(H,32,33)(H,34,35)/t19-,20-,21+,22-,26-,27-,28+,29+,30-/m0/s1
• InChI Key: MCHKKYSPJGWAHQ-DQLFAPCQSA-N
• Isomeric SMILES: C[C@@]1(CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2C1)C)C(=O)O)C(=O)O
• SMILES: CC1(C2CCC3(C(C2(CCC1O)C)CC=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C(=O)O)C)C)C

Description

Spergulagenic acid is a natural product that is found in the seeds of plants of the family Fabaceae. It has been identified as a potential therapeutic agent for the treatment of various diseases due to its unique chemical structure and biological activity.

Scientific Research Applications

Isolation and Structural Elucidation

• Spergulagenic Acid A Isolation : this compound A was isolated from Cecropia telenitida roots and its crystal structure was elucidated. This study highlights the compound's potential biological activities and its structural characteristics (Montoya et al., 2018).

Pharmacological Properties and Applications

• Triterpenoids from Phytolacca acinosa : In addition to 30-methylspergulagenate, this compound A and other derivatives were identified from Phytolacca acinosa, highlighting its pharmacological significance (Razdan et al., 1983).
• Saponins and Sapogenols Study : The study of spergulagenin A, along with other sapogenols from Mollugo spergula L., underscores the compound's potential as a genuine sapogenol (Kitagawa et al., 1977).

Biological Activity and Potential Uses

• Antidiabetic, Anti-cholinesterase, and Antioxidant Potential : Research on Spergularia rubra demonstrated the presence of various compounds, including phenolic compounds that could contribute to its antidiabetic, anti-cholinesterase, and antioxidant properties (Vinholes et al., 2011).
• Molluscicidal, Spermicidal, and Haemolytic Properties : this compound saponin, isolated from Phytolacca icosandra, was studied for its molluscicidal, spermicidal, and haemolytic properties, indicating its potential in various biological applications (Treyvaud et al., 2000).
• Immunomodulatory Activity on Dendritic Cells : A study on pentacyclic triterpenes from Cecropia telenitida, including this compound A, demonstrated their potential immunomodulatory activity, particularly in inhibiting the secretion of proinflammatory cytokines (Peláez et al., 2013).

Antioxidant Studies

• Antioxidant Capacity in Spergularia rubra : The study focused on the antioxidant capacity and phenolic content of Spergularia rubra, revealing its potential as a source of natural antioxidants (Teğin et al., 2018).

Chemical Analysis and Characterization

• Steroids and Triterpenoids from Mollugo spergula Roots : This research contributed to the understanding of the chemical composition of Mollugo spergula roots, including the identification of this compound (Hariharan & Rangaswami, 1971).